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1. Introduction

The Muc5AC-13 peptide is a synthetic glycopeptide derived from the human MUC5AC mucin.

[1] It is a 16-amino acid residue peptide with the sequence GTTPSPVPTTST-T*-SAP, where

the threonine at position 13 is modified with an N-acetylgalactosamine (GalNAc) residue.[2]

This specific glycosylation makes it a valuable tool for studying mucin-type O-glycosylation,

particularly as a substrate for enzymes like polypeptide N-acetylgalactosaminyltransferases

(ppGaNTases).[2][3] MUC5AC itself is a major mucin expressed in the respiratory and

gastrointestinal tracts and is implicated in various physiological and pathological processes,

including cancer.[3][4]

Due to its lyophilized form, proper handling and storage are critical to maintain the peptide's

integrity and ensure experimental reproducibility. This document provides recommended

procedures for its storage, reconstitution, and use.

2. Product Information and Specifications

The Muc5AC-13 peptide is typically supplied as a lyophilized powder.[2] Trifluoroacetic acid

(TFA) may be present as a counterion from the HPLC purification process, which can affect the

net weight and solubility of the peptide.[1]
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3. Quantitative Data Summary

For ease of reference, the key handling and storage parameters for the lyophilized Muc5AC-13
peptide are summarized in the table below.

Parameter Recommended Condition Source

Storage Form Lyophilized Powder [2]

Storage Temperature -20°C [2][3]

Purity (Typical) ≥95% (Peak Area by HPLC) [2]

Molecular Weight ~1704.9 g/mol [2]

Sequence
GTTPSPVPTTST-T-SAP

(=GalNAc)
[2]

4. Experimental Protocols

4.1. Receipt and Initial Handling

Upon receipt, inspect the vial for any damage that may have occurred during shipping.

The product is shipped in cold packs.[3] Immediately transfer the unopened vial to a freezer

set at or below -20°C for long-term storage.[1]

Before opening, allow the vial to equilibrate to room temperature for at least 15-20 minutes.

This prevents condensation from forming inside the vial, which can compromise the stability

of the lyophilized peptide.

4.2. Long-Term Storage of Lyophilized Peptide

Store the lyophilized Muc5AC-13 peptide at -20°C in a desiccated environment.[1][2][3]

Keep the vial tightly sealed to prevent moisture absorption.

When stored correctly, lyophilized peptides can be stable for extended periods.

4.3. Reconstitution Protocol
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Since specific reconstitution instructions from the manufacturer are not detailed in the provided

search results, the following is a general best-practice protocol for peptide reconstitution. It is

strongly recommended to perform a small-scale solubility test with a fraction of the peptide

before dissolving the entire amount.

Recommended Solvents: For glycopeptides like Muc5AC-13, sterile, high-purity water (e.g.,

Milli-Q® or equivalent) is a common starting point for reconstitution. If solubility is an issue, a

small amount of a compatible organic solvent like DMSO may be used initially, followed by

dilution with an aqueous buffer. However, ensure the final concentration of the organic solvent

is compatible with your downstream experiments.

Procedure:

Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Carefully open the vial in a clean environment.

Add the desired volume of pre-chilled, sterile solvent (e.g., sterile water) to the vial to

achieve the target stock concentration (e.g., 1 mg/mL).

Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking,

which can cause aggregation. If necessary, sonication in a water bath for a few minutes can

aid dissolution.

Visually inspect the solution to ensure it is clear and free of particulates.

4.4. Storage of Reconstituted Peptide

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is crucial

to aliquot the reconstituted stock solution into single-use volumes.

Short-Term Storage: For use within a few days, store the aliquots at 2-8°C.

Long-Term Storage: For longer-term storage, freeze the aliquots at -20°C or, preferably,

-80°C.
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Stability: The stability of peptides in solution is variable. It is recommended to use the

reconstituted peptide as soon as possible. The long-term stability of reconstituted Muc5AC-
13 is not specified in the search results.

5. Mandatory Visualizations

5.1. Experimental Workflow

The following diagram illustrates the recommended workflow for handling the Muc5AC-13
peptide from receipt to its final application in an experiment.
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Caption: Workflow for proper handling of lyophilized Muc5AC-13 peptide.
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5.2. Conceptual Diagram: Role in Glycosyltransferase Assay

This diagram illustrates the conceptual use of Muc5AC-13 peptide as a substrate in an enzyme

assay to study the activity of a polypeptide N-acetylgalactosaminyltransferase (ppGaNTase).
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Caption: Role of Muc5AC-13 as a substrate in a ppGaNTase enzyme assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. MUC5AC motif peptide [novoprolabs.com]

2. MUC5AC-13 - 1 mg [anaspec.com]

3. MUC5AC-13 - 1 mg, 1704.9, 1 mg | Labscoop [labscoop.com]

4. MUC5AC filaments illuminate the structural diversification of respiratory and intestinal
mucins - PMC [pmc.ncbi.nlm.nih.gov]
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lyophilized-muc5ac-13-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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